![molecular formula C21H26F2N4O B6117593 1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine](/img/structure/B6117593.png)
1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine is a compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a piperidine derivative that has been synthesized through a complex chemical process involving several steps. The compound has been found to exhibit unique biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine is not fully understood, but it is believed to act on specific receptors in the body. The compound has been found to exhibit activity at the dopamine D3 receptor, which is involved in various physiological processes, including movement, mood, and reward.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but preliminary research has shown that the compound exhibits unique properties. The compound has been found to exhibit antimicrobial activity, making it a potential candidate for the development of new antibiotics. It has also been found to exhibit activity at the dopamine D3 receptor, which could make it a potential therapeutic agent for various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine in lab experiments is its unique properties. The compound exhibits antimicrobial activity and activity at the dopamine D3 receptor, making it a promising candidate for various fields of research. However, the complex synthesis process and limited availability of the compound could be a limitation for its use in lab experiments.
Future Directions
There are several future directions for research involving 1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine. One potential direction is the development of new antibiotics based on the compound's antimicrobial activity. Another potential direction is the development of new therapeutic agents for diseases involving the dopamine D3 receptor. Additionally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of the compound.
Synthesis Methods
The synthesis of 1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine involves several steps that require expertise in organic chemistry. The process begins with the preparation of the starting materials, which include 2,3-difluorobenzylamine, 1H-pyrazole-1-carboxylic acid, and pyrrolidine. These materials are then subjected to various chemical reactions, including amidation, cyclization, and reduction, to yield the final product.
Scientific Research Applications
The unique properties of 1-(2,3-difluorobenzyl)-4-[1-(1H-pyrazol-1-ylacetyl)-3-pyrrolidinyl]piperidine make it a promising candidate for various fields of scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry, where it is being studied for its potential as a therapeutic agent for various diseases. The compound has also been found to exhibit antimicrobial activity, making it a potential candidate for the development of new antibiotics.
Properties
IUPAC Name |
1-[3-[1-[(2,3-difluorophenyl)methyl]piperidin-4-yl]pyrrolidin-1-yl]-2-pyrazol-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26F2N4O/c22-19-4-1-3-18(21(19)23)13-25-10-5-16(6-11-25)17-7-12-26(14-17)20(28)15-27-9-2-8-24-27/h1-4,8-9,16-17H,5-7,10-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLIVCHMDDSXAGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2CCN(C2)C(=O)CN3C=CC=N3)CC4=C(C(=CC=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26F2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.